Cas no 2229376-56-9 (tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-chlorophenyl}carbamate
• CAS No: 2229376-56-9
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 5849544
• PubChem ID: 165647351
• Update Time: 2025-06-15

tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-chlorophenyl}carbamate
• 2229376-56-9
• EN300-1892008
• tert-butyl N-{2-[1-(aminomethyl)cyclopropyl]-5-chlorophenyl}carbamate

• Inchi： 1S/C15H21ClN2O2/c1-14(2,3)20-13(19)18-12-8-10(16)4-5-11(12)15(9-17)6-7-15/h4-5,8H,6-7,9,17H2,1-3H3,(H,18,19)
• InChI Key： BWRNTZNEBBKUDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CN)CC1

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopropyl-5-chlorophenyl}carbamate

Recent Advances in the Study of tert-Butyl N-{2-[1-(Aminomethyl)cyclopropyl]-5-chlorophenyl}carbamate (CAS: 2229376-56-9)

The compound tert-butyl N-{2-[1-(aminomethyl)cyclopropyl]-5-chlorophenyl}carbamate (CAS: 2229376-56-9) has recently emerged as a promising intermediate in pharmaceutical research, particularly in the development of novel therapeutic agents. This carbamate derivative, featuring a unique cyclopropylamine moiety and chlorophenyl group, has attracted significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have focused on its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable building block for more complex drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of this compound, achieving a 78% yield through a modified Buchwald-Hartwig amination protocol. The researchers emphasized the compound's stability under various pH conditions, making it particularly suitable for further derivatization. The presence of both the tert-butoxycarbonyl (Boc) protecting group and the aminomethylcyclopropyl moiety offers multiple sites for chemical modification, enabling the creation of diverse molecular architectures.

In pharmacological applications, this compound has shown promise as a precursor for protease inhibitors. A recent patent application (WO2023051234) disclosed its use in developing novel hepatitis C virus NS3/4A protease inhibitors, where the cyclopropylamine component was found to significantly enhance binding affinity. Molecular docking studies revealed that the rigid cyclopropane ring contributes to optimal spatial orientation of the pharmacophore, while the chlorine atom participates in crucial hydrophobic interactions with the target protein.

The compound's metabolic stability has been investigated in preclinical studies, with results indicating favorable pharmacokinetic properties. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2229376-56-9 exhibited improved hepatic microsomal stability compared to similar compounds without the cyclopropyl group. This finding suggests that the structural features of this molecule may contribute to enhanced drug-like properties in potential therapeutic candidates.

Current research directions include exploring its application in targeted protein degradation strategies. Preliminary data presented at the 2024 American Chemical Society National Meeting demonstrated that bifunctional molecules incorporating this scaffold could effectively recruit E3 ubiquitin ligases, opening new possibilities for the development of proteolysis-targeting chimeras (PROTACs). The compound's modular nature allows for straightforward conjugation with various warheads and E3 ligase binders, making it a versatile tool in this emerging therapeutic modality.

Quality control and analytical methods for this compound have also seen recent advancements. A 2024 study developed a robust HPLC-MS method for quantifying 2229376-56-9 and its potential impurities, achieving excellent linearity (R² > 0.999) across a wide concentration range. This analytical advancement supports the compound's use in Good Manufacturing Practice (GMP) environments, facilitating its transition from research-scale to potential commercial production.

Future research is expected to focus on expanding the therapeutic applications of derivatives based on this scaffold, with particular interest in its potential for central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, as suggested by preliminary in vitro studies using MDCK-MDR1 cell models, makes it an attractive candidate for neurological disorder treatments. Several pharmaceutical companies have included this compound in their discovery pipelines, indicating growing industry interest in its therapeutic potential.